Cas no 1501857-92-6 (2-(4-Bromothiophen-3-yl)propan-2-ol)

• Product Name: 2-(4-Bromothiophen-3-yl)propan-2-ol
• CAS No: 1501857-92-6
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5781493
• PubChem ID: 79596464
• Update Time: 2023-12-26

2-(4-Bromothiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-5071707
• 1501857-92-6
• AKOS018152723
• CS-0250409
• 2-(4-bromothiophen-3-yl)propan-2-ol
• 3-Thiophenemethanol, 4-bromo-α,α-dimethyl-
• 2-(4-Bromothiophen-3-yl)propan-2-ol

• Inchi： 1S/C7H9BrOS/c1-7(2,9)5-3-10-4-6(5)8/h3-4,9H,1-2H3
• InChI Key： LLZLSTQSRDKHGI-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(C)(C)O

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 271.7±25.0 °C(Predicted)
• pka: 13.91±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides